N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide
Brand Name: Vulcanchem
CAS No.: 886899-90-7
VCID: VC7452475
InChI: InChI=1S/C12H16ClN3O2/c1-16(2)7-6-14-11(17)12(18)15-10-5-3-4-9(13)8-10/h3-5,8H,6-7H2,1-2H3,(H,14,17)(H,15,18)
SMILES: CN(C)CCNC(=O)C(=O)NC1=CC(=CC=C1)Cl
Molecular Formula: C12H16ClN3O2
Molecular Weight: 269.73

N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide

CAS No.: 886899-90-7

Cat. No.: VC7452475

Molecular Formula: C12H16ClN3O2

Molecular Weight: 269.73

* For research use only. Not for human or veterinary use.

N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide - 886899-90-7

Specification

CAS No. 886899-90-7
Molecular Formula C12H16ClN3O2
Molecular Weight 269.73
IUPAC Name N'-(3-chlorophenyl)-N-[2-(dimethylamino)ethyl]oxamide
Standard InChI InChI=1S/C12H16ClN3O2/c1-16(2)7-6-14-11(17)12(18)15-10-5-3-4-9(13)8-10/h3-5,8H,6-7H2,1-2H3,(H,14,17)(H,15,18)
Standard InChI Key CTOORUVDPLFNDS-UHFFFAOYSA-N
SMILES CN(C)CCNC(=O)C(=O)NC1=CC(=CC=C1)Cl

Introduction

N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide is a synthetic compound belonging to the class of oxalamides. It features a 3-chlorophenyl group and a 2-(dimethylamino)ethyl group attached to an oxalamide backbone, making it structurally significant in various chemical and biological applications. The compound is identified by the CAS number 886899-90-7 and has garnered attention for its potential uses in medicinal chemistry and organic synthesis.

Chemical Data Table

PropertyDescription
CAS Number886899-90-7
Molecular FormulaNot specified in available sources
Molecular WeightNot specified in available sources
Synthesis MethodTypically involves several key steps, often optimized for yield and purity in industrial settings
Biological ActivityKnown for diverse biological activities, often utilized as intermediates in organic synthesis

Synthesis and Preparation

The synthesis of N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide typically involves several key steps, which can be optimized for higher yields and purity through controlled reaction conditions (temperature, pressure), catalyst use, and purification techniques such as recrystallization or chromatography.

Mechanism of Action and Biological Applications

The mechanism of action of N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide involves its interaction with specific molecular targets within biological systems. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The precise pathways and targets depend on the specific application being investigated, particularly in pharmacological contexts.

Research Findings and Applications

N1-(3-chlorophenyl)-N2-(2-(dimethylamino)ethyl)oxalamide has several significant scientific applications, primarily in medicinal chemistry and organic synthesis. Its potential uses are being explored due to its structural significance and biological activity.

Research Applications Table

Application AreaDescription
Medicinal ChemistryPotential uses in drug discovery and development due to its interaction with biological targets
Organic SynthesisUtilized as an intermediate in various chemical reactions
Biological StudiesInvestigated for diverse biological activities, including enzyme or receptor modulation

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